Cas no 2227687-53-6 (2-(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid)

• Product Name: 2-(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid
• CAS No: 2227687-53-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6170176
• PubChem ID: 165555349
• Update Time: 2025-10-31

2-(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid
• EN300-1549223
• 2227687-53-6
• 2-[(1RS,2SR)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentyl]acetic acid

• Inchi： 1S/C26H30N2O5/c1-16(13-24(29)28-23-12-6-7-17(23)14-25(30)31)27-26(32)33-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,16-17,22-23H,6-7,12-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16-,17+,23-/m1/s1
• InChI Key： YQVIRJUFYUKKJH-SAHWJRBASA-N
• SMILES： OC(C[C@@H]1CCC[C@H]1NC(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1RS,2SR)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid

Introduction to 2-(1RS,2SR)-2-(3R)-3-{(9H-fluoren-9-yl)methoxycarbonyl}aminobutanamidocyclopentylacetic Acid (CAS No. 2227687-53-6)

2-(1RS,2SR)-2-(3R)-3-{(9H-fluoren-9-yl)methoxycarbonyl}aminobutanamidocyclopentylacetic acid (CAS No. 2227687-53-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in the compound allows for precise control over the reactivity of the amino group during chemical reactions, making it an essential tool in the synthesis of complex peptides and proteins.

The cyclopentyl ring and the butanamide moiety contribute to the overall conformational flexibility and stability of the molecule. These structural elements are crucial for optimizing the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability, which are key factors in drug design.

Recent studies have highlighted the potential of Fmoc-protected amino acid derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. The unique combination of functional groups in 2-(1RS,2SR)-2-(3R)-3-{(9H-fluoren-9-yl)methoxycarbonyl}aminobutanamidocyclopentylacetic acid makes it a promising candidate for further investigation in these fields.

In addition to its potential therapeutic applications, this compound is also valuable in basic research. Its structural complexity and functional versatility make it an excellent model for studying protein-protein interactions and enzyme inhibition. Researchers have used Fmoc-protected amino acid derivatives to gain insights into the mechanisms of protein folding and stability, which are fundamental to understanding various biological processes.

The synthesis of 2-(1RS,2SR)-2-(3R)-3-{(9H-fluoren-9-yl)methoxycarbonyl}aminobutanamidocyclopentylacetic acid typically involves multi-step procedures, including the protection of the amino group with Fmoc, followed by coupling reactions to form the desired peptide bond. Advanced synthetic techniques and purification methods are employed to ensure high yields and purity levels, which are critical for both research and industrial applications.

The safety profile of this compound has been extensively evaluated. Studies have shown that Fmoc-protected amino acid derivatives exhibit low toxicity and good biocompatibility, making them suitable for use in both preclinical and clinical settings. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 2-(1RS,2SR)-2-(3R)-3-{(9H-fluoren-9-yl)methoxycarbonyl}aminobutanamidocyclopentylacetic acid (CAS No. 2227687-53-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable tool for researchers and pharmaceutical companies alike. Ongoing studies continue to explore its full potential, promising new insights and innovations in drug development.